Cas no 946281-79-4 (2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

2-4-(2,6-Difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine is a structurally complex pyrimidine derivative featuring dual piperazine substituents, enhancing its potential as a versatile intermediate in pharmaceutical synthesis. The presence of a 2,6-difluorobenzoyl group contributes to its electrophilic reactivity, facilitating further functionalization. This compound exhibits favorable solubility and stability under standard conditions, making it suitable for diverse synthetic applications. Its modular design allows for selective modifications, enabling tailored derivatization for drug discovery and medicinal chemistry research. The incorporation of methylpiperazine moieties may influence pharmacokinetic properties, suggesting utility in the development of bioactive molecules. This compound is typically handled under controlled conditions due to its reactive functional groups.
2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine structure
946281-79-4 structure
Product Name:2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
CAS No:946281-79-4
MF:C21H26F2N6O
MW:416.467550754547
CID:6551714
Update Time:2025-11-06

2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
    • (2,6-difluorophenyl)-[4-[4-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-yl]piperazin-1-yl]methanone
    • Inchi: 1S/C21H26F2N6O/c1-15-14-18(27-8-6-26(2)7-9-27)25-21(24-15)29-12-10-28(11-13-29)20(30)19-16(22)4-3-5-17(19)23/h3-5,14H,6-13H2,1-2H3
    • InChI Key: NTPYUALVNMGZHD-UHFFFAOYSA-N
    • SMILES: C(C1=C(F)C=CC=C1F)(N1CCN(C2=NC(N3CCN(C)CC3)=CC(C)=N2)CC1)=O

2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Pricemore >>

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Additional information on 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

Comprehensive Overview of 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 946281-79-4)

2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 946281-79-4) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of piperazine and pyrimidine moieties, which are pivotal in drug design due to their versatile pharmacological properties. The presence of difluorobenzoyl and methylpiperazine groups enhances its potential as a scaffold for targeting specific biological pathways, making it a subject of interest in modern medicinal chemistry.

Recent advancements in kinase inhibitor development have highlighted the relevance of compounds like 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine. Researchers are increasingly exploring its role in modulating protein-protein interactions, particularly in oncology and immunology. The compound's structural complexity allows for selective binding to enzymes involved in cell signaling, a feature that aligns with the growing demand for precision medicine solutions. Its CAS No. 946281-79-4 is frequently cited in patent literature, underscoring its commercial and therapeutic potential.

From a synthetic chemistry perspective, the compound's difluorobenzoyl group offers stability and improved bioavailability, addressing common challenges in drug formulation. The integration of methylpiperazine further optimizes its pharmacokinetic profile, a critical factor in the development of next-generation therapeutics. These attributes make 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine a compelling candidate for further preclinical studies, particularly in the context of drug repurposing and combination therapies.

The compound's mechanism of action is also a focal point for computational chemists. Molecular docking studies suggest that its pyrimidine core interacts favorably with ATP-binding sites in kinases, a property leveraged in the design of targeted cancer therapies. This aligns with current trends in AI-driven drug discovery, where predictive modeling accelerates the identification of promising candidates. As such, CAS No. 946281-79-4 is frequently referenced in discussions about machine learning applications in chemical research.

In addition to its pharmaceutical applications, 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine is studied for its potential in agrochemicals. The difluorobenzoyl moiety, known for its herbicidal activity, opens avenues for developing novel crop protection agents. This dual utility in human health and agriculture underscores the compound's interdisciplinary significance, a topic increasingly explored in sustainability-focused research.

Quality control and analytical characterization of CAS No. 946281-79-4 are critical for ensuring reproducibility in research. Techniques like HPLC and mass spectrometry are routinely employed to verify its purity and structural integrity. These protocols are essential for meeting regulatory standards, particularly in jurisdictions with stringent Good Manufacturing Practice (GMP) requirements.

Looking ahead, the demand for 2-4-(2,6-difluorobenzoyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine is expected to rise, driven by its multifaceted applications. Its inclusion in high-throughput screening libraries and fragment-based drug design initiatives reflects its adaptability to diverse research paradigms. As the scientific community continues to unravel its full potential, this compound is poised to remain a cornerstone in both academic and industrial settings.

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